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Compound of Interest

Compound Name: D-erythro-Sphingosine-13C2,D2

Cat. No.: B10782803 Get Quote

An In-depth Technical Guide to D-erythro-
Sphingosine-¹³C₂,D₂
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of D-erythro-Sphingosine-¹³C₂,D₂, an isotopically labeled sphingolipid crucial for

precise and accurate quantification of its endogenous counterpart, D-erythro-sphingosine, in

complex biological matrices.

Chemical Structure and Properties
D-erythro-Sphingosine-¹³C₂,D₂ is a synthetic, stable isotope-labeled version of D-erythro-

sphingosine, a fundamental backbone of sphingolipids. The labeling with two carbon-13 (¹³C)

atoms and two deuterium (D) atoms provides a distinct mass shift, enabling its use as an

internal standard in mass spectrometry-based analytical methods.

IUPAC Name: (2S,3R,4E)-2-amino-4-octadecene-1,1-dideuterio-1,2-¹³C₂-1,3-diol[1]

Chemical Formula: C₁₆[¹³C]₂H₃₅D₂NO₂[2]

Molecular Structure:
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The structure of D-erythro-Sphingosine-¹³C₂,D₂ is identical to that of D-erythro-sphingosine,

with the exception of the isotopic labeling at the C1 and C2 positions of the sphingoid base.

Physicochemical Properties
The following table summarizes the key physicochemical properties of D-erythro-Sphingosine-

¹³C₂,D₂. Data for the unlabeled D-erythro-sphingosine is also provided for comparison, as

specific experimental data for the labeled compound is limited. The isotopic labeling results in a

negligible difference in most physicochemical properties other than molecular weight.

Property
D-erythro-
Sphingosine-
¹³C₂,D₂

D-erythro-
Sphingosine

Reference

Molecular Weight 303.5 g/mol [2] 299.49 g/mol [3]

Monoisotopic Mass 303.301692586 Da 299.297729526 Da [1]

Physical State Solid Powder Solid [2]

Melting Point

Not explicitly reported;

expected to be similar

to the unlabeled form.

74.2-78.1 °C [4]

Boiling Point

Not explicitly reported;

expected to be similar

to the unlabeled form.

440.8°C (rough

estimate)
[4]

Solubility
Soluble in chloroform

and methanol.[2]

Soluble in chloroform

(1 mg/mL), methanol

(1 mg/mL), and

DMSO (10 mg/mL).

Insoluble in water.[3]

[5]

pKa

Not explicitly reported;

expected to be similar

to the unlabeled form.

11.80 ± 0.45

(Predicted)
[4]

Storage Temperature -20°C -20°C [3][4]
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Role in Sphingolipid Metabolism and Signaling
D-erythro-sphingosine is a central molecule in sphingolipid metabolism. It is primarily formed

from the breakdown of ceramide by ceramidases.[6] Sphingosine can then be phosphorylated

by sphingosine kinases (SPHK1 and SPHK2) to form sphingosine-1-phosphate (S1P), a potent

signaling molecule.[2][6]

Sphingolipid Metabolism Pathway
The following diagram illustrates the central role of sphingosine in the sphingolipid metabolic

pathway.
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Caption: Simplified overview of the sphingolipid metabolic pathway.
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Sphingosine-1-Phosphate (S1P) Signaling
S1P, derived from sphingosine, is a critical signaling molecule that regulates a multitude of

cellular processes, including cell growth, survival, migration, and angiogenesis, by binding to a

family of five G protein-coupled receptors (S1PR₁₋₅).
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Caption: Overview of the S1P signaling pathway.

Ceramide-Mediated Apoptosis
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In contrast to the pro-survival role of S1P, both ceramide and sphingosine can act as pro-

apoptotic signaling molecules. An increase in the intracellular levels of ceramide and

sphingosine can trigger programmed cell death through various downstream pathways.
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Caption: Ceramide and sphingosine in apoptosis signaling.

Application as an Internal Standard in Mass
Spectrometry
The primary application of D-erythro-Sphingosine-¹³C₂,D₂ is as an internal standard for the

accurate quantification of endogenous D-erythro-sphingosine in biological samples using liquid
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chromatography-tandem mass spectrometry (LC-MS/MS). Its near-identical chemical and

physical properties to the analyte ensure that it behaves similarly during sample extraction,

chromatographic separation, and ionization, thus correcting for variations in these steps.

Experimental Workflow
The following diagram outlines a typical experimental workflow for the quantification of

sphingosine using D-erythro-Sphingosine-¹³C₂,D₂ as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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